Cas no 2137584-05-3 (Benzene, [[[4-(chloromethyl)-2-methylheptyl]oxy]methyl]-)

• Product name: Benzene, [[[4-(chloromethyl)-2-methylheptyl]oxy]methyl]-
• CAS No: 2137584-05-3
• MF: C₁₆H₂₅ClO
• MW: 268.822104215622
• CID: 5287238

Benzene, [[[4-(chloromethyl)-2-methylheptyl]oxy]methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, [[[4-(chloromethyl)-2-methylheptyl]oxy]methyl]-

• Inchi： 1S/C16H25ClO/c1-3-7-16(11-17)10-14(2)12-18-13-15-8-5-4-6-9-15/h4-6,8-9,14,16H,3,7,10-13H2,1-2H3
• InChI Key： RYLIGIHWOXBKRG-UHFFFAOYSA-N
• SMILES： C1(COCC(C)CC(CCl)CCC)=CC=CC=C1

Additional information on Benzene, [[[4-(chloromethyl)-2-methylheptyl]oxy]methyl]-

Comprehensive Analysis of Benzene, [[[4-(chloromethyl)-2-methylheptyl]oxy]methyl]- (CAS No. 2137584-05-3)

Benzene, [[[4-(chloromethyl)-2-methylheptyl]oxy]methyl]- (CAS No. 2137584-05-3) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various industries. This compound, characterized by its complex molecular architecture, is often studied for its reactivity and functional versatility. Researchers and industry professionals are particularly interested in its potential uses in advanced material synthesis, pharmaceutical intermediates, and specialty chemicals.

The molecular structure of Benzene, [[[4-(chloromethyl)-2-methylheptyl]oxy]methyl]- features a benzene ring substituted with a chloromethyl and methylheptyl group, which contributes to its distinct chemical behavior. This configuration allows for selective modifications, making it a valuable building block in organic synthesis. Recent studies have explored its role in creating high-performance polymers and customized chemical reagents, aligning with the growing demand for sustainable chemistry solutions.

One of the key trends driving interest in this compound is the shift toward green chemistry and eco-friendly manufacturing. As industries seek alternatives to traditional solvents and reagents, Benzene, [[[4-(chloromethyl)-2-methylheptyl]oxy]methyl]- has emerged as a candidate for low-impact chemical processes. Its potential to reduce waste and energy consumption aligns with global sustainability goals, making it a topic of discussion in environmental science forums and industrial innovation conferences.

In the context of pharmaceutical research, this compound is being investigated for its utility in drug discovery and bioconjugation. Its reactive sites enable the attachment of bioactive molecules, which is critical for developing targeted therapies and diagnostic agents. With the rise of personalized medicine, the demand for such versatile intermediates is expected to grow, further highlighting the importance of CAS No. 2137584-05-3.

Another area of exploration is its application in material science. The compound's ability to form stable linkages with other organic and inorganic components makes it suitable for designing nanostructured materials and functional coatings. These advancements are particularly relevant to industries like electronics, automotive, and aerospace, where high-performance materials are in high demand.

From a commercial perspective, Benzene, [[[4-(chloromethyl)-2-methylheptyl]oxy]methyl]- is often sourced from specialized chemical suppliers who emphasize quality control and regulatory compliance. Ensuring the purity and consistency of this compound is essential for its successful integration into research and development projects. Companies operating in this space are increasingly adopting digital tracking systems to enhance transparency and traceability.

In summary, Benzene, [[[4-(chloromethyl)-2-methylheptyl]oxy]methyl]- (CAS No. 2137584-05-3) represents a fascinating intersection of chemistry, innovation, and sustainability. Its multifaceted applications and alignment with contemporary scientific trends position it as a compound of enduring relevance. As research continues to uncover new possibilities, this molecule is poised to play a pivotal role in shaping the future of specialty chemicals and advanced materials.